Cas no 1805291-44-4 (6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine
• CAS No: 1805291-44-4
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4806250
• Update Time: 2025-10-29

6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-2-4(6(8)9)12-7(10)5(3)11/h2,6H,1H3
• InChI Key： XFVMSRUXGNMLIE-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine

Comprehensive Guide to 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine (CAS No. 1805291-44-4): Properties, Applications, and Market Insights

6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine (CAS No. 1805291-44-4) is a fluorinated and iodinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely studied for their unique chemical properties and diverse applications. The presence of difluoromethyl, fluoro, and iodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine features a pyridine core substituted with a difluoromethyl group at the 6-position, a fluoro group at the 2-position, an iodo group at the 3-position, and a methyl group at the 4-position. This combination of substituents contributes to its distinct electronic and steric properties, which are critical for its role in drug discovery and material science. Researchers often explore such multifunctional pyridines for their ability to modulate biological activity and improve pharmacokinetic profiles.

In recent years, the demand for fluorinated pyridine derivatives like 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine has surged due to their applications in the development of new therapeutic agents. Fluorine incorporation is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. This compound is particularly relevant in the design of kinase inhibitors and antiviral drugs, where its structural features can be leveraged to target specific enzymes or viral proteins.

Beyond pharmaceuticals, 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine is also investigated for its potential in agrochemical formulations. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides. The iodo substituent in this molecule offers additional versatility, enabling further functionalization through cross-coupling reactions, which are pivotal in creating novel agrochemicals with enhanced performance and environmental safety.

The synthesis of 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as transition-metal-catalyzed cross-coupling and electrophilic aromatic substitution are often employed to achieve high yields and purity. Researchers are increasingly focusing on green chemistry approaches to minimize waste and improve sustainability in the production of such specialized intermediates.

Market trends indicate a growing interest in halogenated heterocycles, driven by their expanding applications in life sciences and materials engineering. The unique properties of 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine make it a sought-after compound for academic and industrial research. Companies specializing in custom synthesis and fine chemicals are actively developing scalable routes to meet the rising demand for this and related compounds.

For researchers working on fluorine chemistry or pyridine-based scaffolds, 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine offers a versatile building block. Its compatibility with various catalytic systems and reaction conditions makes it a valuable tool for exploring new chemical spaces. Additionally, the compound's stability under standard laboratory conditions ensures ease of handling and storage, further enhancing its practicality.

In conclusion, 6-(Difluoromethyl)-2-fluoro-3-iodo-4-methylpyridine (CAS No. 1805291-44-4) represents a promising candidate for diverse scientific and industrial applications. Its structural complexity and functional group diversity align with current trends in drug discovery, agrochemical innovation, and material science. As research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow, making it a key focus for future developments.